Cas no 1784029-05-5 (1-(4-bromo-2-methoxyphenyl)cyclobutylmethanamine)

• Product Name: 1-(4-bromo-2-methoxyphenyl)cyclobutylmethanamine
• CAS No: 1784029-05-5
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6209330
• PubChem ID: 82625584
• Update Time: 2025-10-31

1-(4-bromo-2-methoxyphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-methoxyphenyl)cyclobutylmethanamine
• [1-(4-bromo-2-methoxyphenyl)cyclobutyl]methanamine
• 1784029-05-5
• EN300-1907668

• Inchi： 1S/C12H16BrNO/c1-15-11-7-9(13)3-4-10(11)12(8-14)5-2-6-12/h3-4,7H,2,5-6,8,14H2,1H3
• InChI Key： IJZHLKDDSUFVFL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C1(CN)CCC1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-bromo-2-methoxyphenyl)cyclobutylmethanamine

1-(4-Bromo-2-Methoxyphenyl)Cyclobutylmethanamine: A Comprehensive Overview

The compound 1-(4-bromo-2-methoxyphenyl)cyclobutylmethanamine, identified by the CAS number 1784029-05-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a substituted phenyl group and an amine functionality. The presence of the bromine and methoxy groups on the aromatic ring introduces interesting electronic and steric properties, making this compound a valuable substrate for further research and development.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery. The small, strained ring structure of cyclobutane provides unique opportunities for creating molecules with novel bioactivities. In the case of 1-(4-bromo-2-methoxyphenyl)cyclobutylmethanamine, the cyclobutane ring serves as a rigid framework that can influence the spatial arrangement of the substituents, potentially enhancing binding affinity to target proteins. This property has led researchers to explore its potential as a lead compound in the development of new therapeutic agents.

The synthesis of 1-(4-bromo-2-methoxyphenyl)cyclobutylmethanamine involves a combination of organic synthesis techniques, including nucleophilic aromatic substitution and cycloaddition reactions. The bromine substituent on the phenyl ring plays a critical role in directing these reactions, ensuring high regioselectivity. Additionally, the methoxy group contributes to the overall electronic environment of the molecule, facilitating further functionalization if required.

From a physical chemistry perspective, this compound exhibits intriguing properties. Its solubility in various solvents is influenced by the balance between hydrophilic and hydrophobic groups. The amine functionality introduces some degree of polarity, while the aromatic ring and cyclobutane structure contribute to hydrophobicity. This balance makes it suitable for applications in both organic and aqueous environments.

In terms of applications, 1-(4-bromo-2-methoxyphenyl)cyclobutylmethanamine has shown promise in several areas. Its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it facilitates the construction of complex molecular architectures with high enantioselectivity. Furthermore, its potential as a building block for more elaborate molecules has been demonstrated in total synthesis efforts targeting natural products and bioactive compounds.

The latest research on this compound has focused on its role in medicinal chemistry. Preclinical studies have indicated that it may possess anti-inflammatory and antioxidant properties, making it a candidate for further investigation in disease models. Additionally, its ability to modulate cellular signaling pathways has been reported, suggesting potential applications in oncology and neurodegenerative disorders.

In conclusion, 1-(4-bromo-2-methoxyphenyl)cyclobutylmethanamine represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with its promising biological activities, positions it as an important compound for future research and development efforts.